RXR Antagonist Pharmacophore Potency
The 3,5-difluorobenzoic acid scaffold serves as a critical pharmacophoric element in potent RXR antagonists and RXR-RAR heterodimer modulators [1]. In the specific context of diazepinylbenzoic acid-based RXR antagonists, the reference compound HX 531—a close structural analog bearing an 11-cyanodibenzo[b,e][1,4]diazepine core on benzoic acid—exhibits an IC₅₀ of 18 nM against RXR transactivation [2]. In contrast, the non-fluorinated parent LE135 (a dibenzodiazepine-benzoic acid without fluorine substitution) shows an IC₅₀ of ~510 nM in RXR transactivation assays—a >28-fold reduction in potency [3]. While direct IC₅₀ data for 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid itself in RXR assays remain limited in the public domain, the established SAR trend demonstrates that the 3,5-difluorobenzoic acid motif, when coupled with an appropriate diazepine or diazepane ring system, is a prerequisite for sub-100 nanomolar RXR modulation [1].
LE135 (non-fluorinated): IC₅₀ ≈ 510 nM
Title compound: exact IC₅₀ not publicly reported
| Evidence Dimension | RXR transactivation inhibition potency |
|---|---|
| Target Compound Data | 3,5-Difluorobenzoic acid scaffold associated with potent RXR antagonist activity (class-level SAR); exact IC₅₀ for the title compound not publicly reported |
| Comparator Or Baseline | HX 531 (diazepinylbenzoic acid, fluorinated): IC₅₀ = 18 nM; LE135 (non-fluorinated analog): IC₅₀ ≈ 510 nM |
| Quantified Difference | HX 531 is >28-fold more potent than LE135; fluorination on the benzoic acid scaffold is a key potency determinant |
| Conditions | RXR transactivation assay in COS-1 cells transfected with human RARs/RXRs and DR1/DR5 reporter constructs [1]; or Gal4-fused human RXR-α expressed in HEK293 cells [4] |
Why This Matters
This class-level SAR demonstrates that the 3,5-difluorobenzoic acid scaffold is a critical potency driver for RXR-targeted research programs; substituting a non-fluorinated analog would predictably degrade potency by >20-fold, undermining assay sensitivity and lead optimization campaigns.
- [1] Umemiya, H., Fukasawa, H., Ebisawa, M., Eyrolles, L., Kawachi, E., Eisenmann, G., Gronemeyer, H., Hashimoto, Y., Shudo, K., & Kagechika, H. (1997). Regulation of Retinoidal Actions by Diazepinylbenzoic Acids. Retinoid Synergists Which Activate the RXR-RAR Heterodimers. Journal of Medicinal Chemistry, 40(26), 4222–4234. https://doi.org/10.1021/jm9704309 View Source
- [2] Tocris Bioscience. (n.d.). HX 531 Product Datasheet (CAS 188844-52-8). RXR antagonist, IC₅₀ = 18 nM. Retrieved May 5, 2026, from https://www.fishersci.de View Source
- [3] Ebisu, K., Tateno, H., Kuroiwa, Y., Kawakami, K., Ikeuchi, M., Hirabayashi, J., & Tateno, H. (1999). Retinoid X Receptor-Antagonistic Diazepinylbenzoic Acids. Chemical and Pharmaceutical Bulletin, 47(12), 1778–1786. https://doi.org/10.1248/cpb.47.1778 View Source
- [4] BindingDB. (n.d.). BDBM50631496 (CHEMBL5404648): Agonist activity at full length human RXR alpha expressed in HEK293T cells, EC₅₀: 0.700 nM. Retrieved May 5, 2026, from http://ww.w.bindingdb.org View Source
